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Compound of Interest

Compound Name: NH2-C4-NH-Boc

Cat. No.: B2487882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mono-Boc protected butanediamine, scientifically known as tert-butyl (4-aminobutyl)carbamate

or N-Boc-1,4-diaminobutane, is a critical building block in modern organic and medicinal

chemistry. Its bifunctional nature, possessing a free primary amine and a protected primary

amine, allows for selective chemical modifications, making it an invaluable tool in the synthesis

of complex molecules. This guide provides an in-depth overview of its chemical properties,

synthesis, and diverse applications, with a focus on its role in drug discovery and development.

Chemical and Physical Properties
N-Boc-1,4-diaminobutane is a stable, versatile intermediate.[1] Its key properties are

summarized in the table below.
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Property Value References

CAS Number 68076-36-8 [1][2][3][4]

Molecular Formula C9H20N2O2 [1][2][3]

Molecular Weight 188.27 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1]

Purity ≥97% or ≥98% (GC) [1][3]

Density 0.98 g/mL (Lit.) [1]

Refractive Index n20/D 1.460 (Lit.) [1]

Solubility
Soluble in polar organic

solvents
[4]

Storage 2 - 8 °C [1]

Synthesis and Purification
The selective protection of one of the two primary amines in 1,4-diaminobutane is the key step

in the synthesis of mono-Boc protected butanediamine.

General Synthetic Workflow
The synthesis involves the reaction of 1,4-diaminobutane with di-tert-butyldicarbonate (Boc₂O).

To favor the mono-protected product, the reaction is typically carried out with an excess of the

diamine and slow addition of the Boc anhydride under high-dilution conditions.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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